Cas no 210885-00-0 (2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl-)

• Product Name: 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl-
• CAS No: 210885-00-0
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• MDL: MFCD07778958
• CID: 253965
• PubChem ID: 22320753
• Update Time: 2025-11-02

2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl-
• 3-(4-phenylphenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl
• 3-(4-biphenyl)-2-propyne-1-ol
• 3-(4-biphenylyl)-prop-2-yn-1-ol
• 3-[4,4'-Biphenyl]-2-propyn-1-ol
• 3-BIPHENYL-4-YLPROP-2-YN-1-OL
• SCHEMBL80946
• DTXSID70624717
• MMSVPQJJHFFDTB-UHFFFAOYSA-N
• 3-(biphenyl-4-yl)prop-2-yn-1-ol
• AKOS005216159
• 3-(Biphenyl-4-yl)-prop-2-yn-1-ol
• MFCD07778958
• 210885-00-0
• 3-{[1,1'-BIPHENYL]-4-YL}PROP-2-YN-1-OL
• 3-Biphenyl-4-yl-prop-2-yn-1-ol
• 3-([1,1'-Biphenyl]-4-yl)prop-2-yn-1-ol
• 2-Propyn-1-ol, 3-[1,1'-biphenyl]-4-yl-

• MDL： MFCD07778958
• Inchi： 1S/C15H12O/c16-12-4-5-13-8-10-15(11-9-13)14-6-2-1-3-7-14/h1-3,6-11,16H,12H2
• InChI Key： MMSVPQJJHFFDTB-UHFFFAOYSA-N
• SMILES： OCC#CC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08900
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.69740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl-

Comprehensive Guide to 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- (CAS No. 210885-00-0): Properties, Applications, and Market Insights

2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- (CAS No. 210885-00-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique biphenyl and propargyl alcohol functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which combines aromatic and alkyne moieties, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- is driven by its role in the synthesis of liquid crystal materials, OLED (Organic Light-Emitting Diode) components, and pharmaceutical intermediates. Researchers and manufacturers are increasingly exploring its potential due to its ability to enhance the performance of electronic displays and contribute to the development of novel therapeutic agents. The compound's CAS No. 210885-00-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge applications.

One of the key advantages of 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- is its compatibility with cross-coupling reactions, such as the Sonogashira and Suzuki-Miyaura reactions. These reactions are pivotal in constructing complex organic frameworks, making this compound indispensable in modern synthetic chemistry. Additionally, its thermal stability and solubility in common organic solvents further enhance its utility in laboratory and industrial settings.

In the context of sustainability and green chemistry, 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- has been investigated for its potential in eco-friendly synthesis routes. With the global push toward reducing hazardous waste and energy consumption, researchers are optimizing its use in catalytic processes that minimize environmental impact. This aligns with the broader trend of developing sustainable chemical solutions, a topic of high interest among scientists and policymakers.

The market for 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- is expected to grow steadily, driven by demand from the electronics and pharmaceutical sectors. Innovations in flexible displays and biodegradable materials are likely to create new opportunities for this compound. Furthermore, its role in the synthesis of high-performance polymers and specialty coatings underscores its importance in advanced manufacturing.

For researchers and industry professionals seeking detailed information about CAS No. 210885-00-0, it is essential to consider the compound's spectroscopic properties, such as NMR and IR data, which are critical for quality control and structural verification. Reliable suppliers often provide these analytical details to ensure the compound meets the stringent requirements of high-end applications.

In summary, 2-Propyn-1-ol,3-[1,1'-biphenyl]-4-yl- (CAS No. 210885-00-0) represents a valuable building block in contemporary chemistry. Its multifaceted applications, from electronic materials to drug discovery, highlight its significance in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation technologies.